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CAS No.: 315239-63-5

Cat. No.: S522833
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ALDH3A1 at a Glance

Aspect Description

Primary
Function

Oxidizes various aldehydes to corresponding carboxylic acids; involved in
detoxification [1] [2].

Key
Protective
Roles

Promotes resistance to UV and oxidative damage in the cornea; protects cells from
apoptosis and DNA damage [1] [3].

Role in
Cancer

Functions as a biomarker in various cancers. Its expression is linked to poor

prognosis, drug resistance, and reprogramming of cellular energy metabolism (e.g., in
non-small-cell lung cancer) [4] [5].

| Therapeutic Targeting Context | Activation: Small molecule Alda-89 can be used to "recruit" ALDH3A1

to metabolize acetaldehyde, a strategy for alcohol intolerance [6]. Inhibition: The natural compound β-

elemene has been identified to downregulate ALDH3A1, inhibiting cancer proliferation [5]. |
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While data on "ALDH3A1-IN-3" is unavailable, the research on ALDH3A1 as a target is active. The

strategies below illustrate the current landscape, which may provide useful context for your work.

ALDH3A1 as a Therapeutic Target

Activation Strategy Inhibition Strategy

Compound: Alda-89 Mechanism: Recruits ALDH3A1 to
metabolize acetaldehyde

Research Context: Addressing
alcohol intolerance and toxicity Compound: β-elemene Mechanism: Downregulates ALDH3A1

to inhibit cancer growth
Research Context: Non-small-cell

lung cancer therapy

Click to download full resolution via product page

Given the absence of specific data on ALDH3A1-IN-3, the following approaches may help you locate the

information you need:

Refine Your Search: You may want to search for the compound using its specific chemical name or
identifier (if known) in specialized databases like PubChem or ChEMBL.

Explore Broader Context: Research on ALDH3A1 inhibitors is an active field, particularly in
oncology. Reviewing recent scientific literature on "ALDH3A1 inhibition" may reveal new studies and

compounds.
Check Patent Filings: Preliminary research on novel compounds is often disclosed in patent

applications before it appears in journal articles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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